Cas no 1289078-60-9 (4-(4-Bromothiazol-2-yl)thiomorpholine 1,1-dioxide)

• Product Name: 4-(4-Bromothiazol-2-yl)thiomorpholine 1,1-dioxide
• CAS No: 1289078-60-9
• MF: C₇H₉BrN₂O₂S₂
• MW: 297.192558050156
• MDL: MFCD21912712
• CID: 4693018
• Update Time: 2025-10-28

4-(4-Bromothiazol-2-yl)thiomorpholine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromothiazol-2-yl)thiomorpholine 1,1-dioxide
• SY262505
• 4-(4-Bromo-2-thiazolyl)thiomorpholine 1,1-Dioxide

• MDL： MFCD21912712
• Inchi： 1S/C7H9BrN2O2S2/c8-6-5-13-7(9-6)10-1-3-14(11,12)4-2-10/h5H,1-4H2
• InChI Key： FFUMCSPJBCVBTC-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=N1)N1CCS(CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 289
• XLogP3: 1.6
• Topological Polar Surface Area: 86.9

Additional information on 4-(4-Bromothiazol-2-yl)thiomorpholine 1,1-dioxide

Professional Introduction to 4-(4-Bromothiazol-2-yl)thiomorpholine 1,1-dioxide (CAS No. 1289078-60-9)

4-(4-Bromothiazol-2-yl)thiomorpholine 1,1-dioxide, with the chemical formula corresponding to its CAS number 1289078-60-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound combines the structural features of thiazole, bromine substituents, and a morpholine backbone, making it a versatile scaffold for drug discovery and development. The presence of the dioxide functional group further enhances its reactivity, enabling diverse chemical transformations that are crucial for synthesizing novel bioactive molecules.

The< strong>thiomorpholine moiety in this compound is particularly noteworthy due to its ability to form stable complexes with biological targets. Thiomorpholine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The integration of a< strong>bromothiazole unit into the structure introduces additional pharmacophoric elements that can modulate the compound's interaction with biological systems. This combination of structural features makes< strong>4-(4-Bromothiazol-2-yl)thiomorpholine 1,1-dioxide an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The< strong>dioxide functional group in this compound provides a reactive site for chemical modifications, allowing researchers to fine-tune its pharmacological properties. For instance, it can be used to introduce various substituents that enhance binding affinity or selectivity towards therapeutic targets. This flexibility has made< strong>4-(4-Bromothiazol-2-yl)thiomorpholine 1,1-dioxide a valuable building block in the synthesis of novel drug candidates.

The pharmaceutical industry has increasingly focused on leveraging computational methods and high-throughput screening to identify promising drug candidates. Computational studies have shown that< strong>4-(4-Bromothiazol-2-yl)thiomorpholine 1,1-dioxide exhibits favorable physicochemical properties, such as solubility and metabolic stability, which are essential for drug development. Additionally, molecular docking simulations have revealed that this compound can interact with various biological targets, including kinases and transcription factors, which are implicated in several diseases. These findings underscore the potential of< strong>4-(4-Bromothiazol-2-yl)thiomorpholine 1,1-dioxide as a lead compound for further medicinal chemistry investigations.

In the realm of academic research, several studies have highlighted the importance of heterocyclic compounds in drug discovery. The< strong>bromothiazole scaffold has been extensively studied for its role in developing antimicrobial and anticancer agents. Researchers have demonstrated that modifications at different positions of the thiazole ring can significantly alter the biological activity of these compounds. Similarly, the incorporation of a< strong>thiomorpholine moiety has been shown to enhance binding interactions with biological targets. These findings provide valuable insights into the design of novel derivatives of< strong>4-(4-Bromothiazol-2-yl)thiomorpholine 1,1-dioxide.

The synthesis of< strong>4-(4-Bromothiazol-2-yl)thiomorpholine 1,1-dioxide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework. These methods not only improve efficiency but also allow for greater control over regioselectivity and stereochemistry. The development of robust synthetic protocols is crucial for scaling up production and conducting further biological evaluations.

The biological evaluation of< strong>4-(4-Bromothiazol-2-yl)thiomorpholine 1,1-dioxide has revealed promising results in preclinical studies. In vitro assays have demonstrated its inhibitory activity against several enzymes and receptors relevant to human diseases. For example, it has shown potential as an inhibitor of cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation and cancer progression. Additionally, preliminary studies suggest that this compound may exhibit anti-inflammatory effects by modulating cytokine production and immune cell function.

The pharmacokinetic properties of< strong>4-(4-Bromothiazol-2-yl)thiomorpholine 1,1-dioxide have also been carefully evaluated to assess its suitability for clinical development. Studies indicate that it exhibits reasonable oral bioavailability and metabolic stability in animal models. These findings are critical for determining its potential as a therapeutic agent and for guiding further optimization efforts. Additionally, toxicological assessments have been conducted to evaluate its safety profile, ensuring that it meets regulatory requirements for clinical trials.

The future directions for research on< strong>4-(4-Bromothiazol-2-yl)thiomorpholine 1,1-dioxide include exploring its mechanism of action and identifying potential therapeutic applications. Further structural modifications may be employed to enhance its potency and selectivity against specific targets. Additionally, combination therapies involving this compound with other drugs may be investigated to improve treatment outcomes. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into clinical applications.

In conclusion,< strong>4-(4-Bromothiazol-2-yl)thiomorpholine 1,1-dioxide, CAS number1289078-60-9, represents a promising lead compound in pharmaceutical research due to its unique structural features and favorable biological properties. Its potential as a therapeutic agent is supported by preclinical data demonstrating inhibitory activity against key disease-related targets. Continued investigation into its synthesis، pharmacology، и pharmacokinetics will be crucial in advancing its development into a novel drug entity.